(E)-N-hydroxy-1-(1-methyl-1H-imidazol-5-yl)methanimine

• IUPAC Name: (NE)-N-[(3-methylimidazol-4-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C5H7N3O/c1-8-4-6-2-5(8)3-7-9/h2-4,9H,1H3/b7-3+
• InChI Key: QQRRNIGCGJGYHL-XVNBXDOJSA-N
• Canonical SMILES: CN1C=NC=C1C=NO
• Isomeric SMILES: CN1C=NC=C1/C=N/O
• Molecular Formula: C5H7N3O
• Molecular Weight: 125.13 g/mol

Description

“(E)-N-hydroxy-1-(1-methyl-1H-imidazol-5-yl)methanimine” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

The synthesis of imidazole derivatives involves various synthetic routes. One such method involves the reaction of S-Methyl-SH-imidazole^-carboxylic acid ethyl ester with lithium aluminium tetrahydride in tetrahydrofuran.

Molecular Structure Analysis

The molecular formula of the base imidazole compound is CHN with an average mass of 111.145 Da and a monoisotopic mass of 111.079643 Da.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to its amphoteric nature.

Safety and Hazards

The safety data sheet for a similar compound, (1-Methyl-1H-imidazol-5-yl)methylamine, indicates that it causes severe skin burns and eye damage. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are key components in many functional molecules used in various applications .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, depending on the specific derivative and target .

Biochemical Pathways

Imidazole derivatives are known to impact a wide range of biochemical pathways .

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .